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Compound of Interest

1,4-Dimethylpiperazine-2-
Compound Name: o
carboxylic acid

CAS No.: 58895-88-8

Cat. No.: B1612144

Get Quote

Executive Summary & Technical Context

1,4-Dimethylpiperazine-2-carboxylic acid (CAS: 58895-88-8) is a piperazine derivative often
used as a chiral building block in the synthesis of bioactive compounds (e.g., antihistamines,
antipsychotics).[1]

In a research setting, this compound is most frequently encountered in two distinct forms:

» Dihydrochloride Salt (2HCI): The stable, commercial solid form (e.g., from AA Blocks, Fisher).
» Zwitterionic Free Acid: The form present in neutral aqueous solution or after neutralization.
Crucial Insight: The IR spectrum changes drastically between these forms. The carbonyl (

) stretch shifts by
depending on whether the carboxylic acid is protonated (

) or deprotonated (
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). This guide provides data for both to prevent false-negative identification.

Spectral Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its direct precursor (Piperazine-2-
carboxylic acid) and its structural backbone (1,4-Dimethylpiperazine).

Table 1: Comparative IR Peak Assignments
(Experimental & Predicted)
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Note on Data Sources: Values for Pip-2-COOH and 1,4-DMP are derived from experimental
databases (NIST, SpectraBase) [1, 2]. Values for the Target are predicted based on the specific

ionization shifts observed in piperazine carboxylic acid derivatives [3, 4].

Detailed Mechanistic Interpretation
A. The Carbonyl Shift (The "Fingerprint" of State)

The most definitive feature of 1,4-Dimethylpiperazine-2-carboxylic acid is the carbonyl band.
¢ In the Dihydrochloride Salt: The carboxylic acid is fully protonated (

). The electron-withdrawing effect of the adjacent positively charged ammonium (
) at position 1 inductively destabilizes the carbonyl, shifting the
stretch to a higher frequency (~1740 cm™1).

 In the Zwitterion: The acid deprotonates to a carboxylate (

). The double bond character is delocalized between the two oxygens. This lowers the force
constant, causing a massive redshift to the 1580-1620 cm~?* region (asymmetric stretch) and
~1400 cm~* (symmetric stretch) [3].

B. The N-Methyl Signature

Unlike the parent Piperazine-2-carboxylic acid, the target molecule lacks the N-H stretching
band at 3200—-3400 cm~1 (typical of secondary amines). Instead, look for C-H stretches from
the N-methyl groups.

o Bohlmann Bands: In the free base form, trans-quinolizidine-like lone pair interactions can
cause specific C-H stretching bands around 2700-2800 cm~1. These often disappear or
diminish in the HCI salt form due to N-protonation.
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Experimental Protocol: Characterization Workflow

To ensure reproducibility, follow this self-validating protocol.

Step 1: Sample Preparation[1]

o Preferred Method:ATR (Attenuated Total Reflectance) with a Diamond crystal.

o Reason: Piperazine salts are often hygroscopic. KBr pellets can absorb environmental
water, broadening the 3000 cm~* region and obscuring

details. ATR minimizes this artifact.

o Alternative: Nujol Mull (if ATR is unavailable). Avoid KBr if the sample is the HCI salt to
prevent halide exchange (KBr + R-HCI

R-HBr + KCI) which can shift peaks.

Step 2: Validation Logic (Decision Tree)

Use the following logic flow to confirm identity and purity.
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Figure 1: Logical workflow for spectral identification of 1,4-Dimethylpiperazine-2-carboxylic
acid forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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